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Compound of Interest

Compound Name: 1-Bromononane-d19

Cat. No.: B12399948 Get Quote

Technical Support Center: 1-Bromononane-d19
This technical support center provides troubleshooting guides and frequently asked questions

to assist researchers, scientists, and drug development professionals in utilizing 1-
Bromononane-d19 to improve experimental reproducibility.

Frequently Asked Questions (FAQs)
Q1: What is 1-Bromononane-d19 and what is its primary application?

A1: 1-Bromononane-d19 is a deuterated form of 1-Bromononane, meaning the 19 hydrogen

atoms have been replaced with deuterium, a stable isotope of hydrogen.[1] Its primary

application is as an internal standard (IS) in quantitative analysis, particularly in liquid

chromatography-mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry

(GC-MS).[2][3] It is added in a known, constant amount to all samples (calibrators, controls,

and unknowns) to correct for variations during sample preparation and analysis.[4]

Q2: Why should I use a stable isotope-labeled internal standard like 1-Bromononane-d19?

A2: Stable isotope-labeled internal standards are considered the gold standard for quantitative

mass spectrometry. Because they are chemically almost identical to the analyte (the non-

deuterated version), they behave very similarly during sample extraction, derivatization,

chromatography, and ionization.[3][4] This allows them to effectively normalize for variations in
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sample recovery, injection volume, and matrix effects (ion suppression or enhancement),

leading to significantly improved accuracy, precision, and reproducibility.[2][5]

Q3: How should I store and handle 1-Bromononane-d19?

A3: 1-Bromononane-d19 should be stored in a cool, dry, and well-ventilated area, away from

strong oxidizing agents and strong bases.[6] The recommended storage temperature is

generally below 30°C.[7] It is a combustible liquid, so it should be kept away from heat, sparks,

and open flames.[6][8] When handling, always use appropriate personal protective equipment

(PPE), including gloves and eye protection.[9]

Q4: What is the significance of the bromine atom in mass spectrometry analysis?

A4: Bromine has two abundant stable isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio.[10]

This means that any fragment in the mass spectrum containing a bromine atom will appear as

a pair of peaks (an M and M+2 peak) of nearly equal intensity, separated by two mass units

(m/z).[11] This distinctive isotopic pattern is a powerful diagnostic tool for identifying the internal

standard and any of its fragments, helping to distinguish them from background noise or

interferences.

Chemical and Physical Properties
The following table summarizes key quantitative data for 1-Bromononane and its deuterated

form.
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Property 1-Bromononane
1-Bromononane-
d19

Data Source(s)

Molecular Formula C₉H₁₉Br C₉D₁₉Br [6][12]

Molecular Weight ~207.15 g/mol ~226.27 g/mol [13][12]

CAS Number 693-58-3 1219805-90-9 [6][12]

Form Liquid Neat/Liquid [8][12]

Color
Colorless to pale

yellow
Not Specified [14]

Boiling Point ~201 °C Not Specified [8]

Density
~1.08-1.09 g/mL at

20-25°C
Not Specified [8]

Flash Point ~90 °C Not Specified [8]

Solubility

Insoluble in water;

Soluble in Chloroform,

Hexanes

Not Specified [6][7]

Troubleshooting Guide
This guide addresses specific issues that may arise during experiments using 1-
Bromononane-d19 as an internal standard.

Q5: My results show high variability and poor reproducibility. Where do I start troubleshooting?

A5: Poor reproducibility is a common challenge that can stem from multiple sources. A

systematic approach is crucial. The logical workflow below provides a step-by-step process to

identify the root cause, starting from the most common issues like sample preparation and

moving towards more complex sources like instrumentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.medchemexpress.com/1-bromononane-d19.html
https://www.labroots.com/webinar/optimizing-laboratory-developed-lc-ms-ms-tests-proper-internal-standards-insights-troubleshooting-st
https://www.labroots.com/webinar/optimizing-laboratory-developed-lc-ms-ms-tests-proper-internal-standards-insights-troubleshooting-st
https://www.nebiolab.com/what-are-the-best-practices-of-lc-ms-internal-standards/
https://scioninstruments.com/us/blog/the-role-of-internal-standards-in-mass-spectrometry/
https://scioninstruments.com/us/blog/the-role-of-internal-standards-in-mass-spectrometry/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11415014/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11415014/
https://wap.guidechem.com/encyclopedia/1-bromononane-dic6598.html
https://www.lookchem.com/ProductWholeProperty_LCPL486760.htm
https://www.sigmaaldrich.com/JP/ja/product/mm/821710
https://www.chemicalbook.com/ProductMSDSDetailCB5487736_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB5487736_EN.htm
https://www.docbrown.info/page06/spectra2/1-bromobutane-ms.htm
https://www.youtube.com/watch?v=YXmlt_EgcZs
https://cymitquimica.com/products/TR-B687576/1219805-90-9/1-bromononane-d19/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromononane
https://www.thermofisher.com/order/catalog/product/A10577.36
https://www.thermofisher.com/order/catalog/product/A10577.36
https://www.benchchem.com/product/b12399948#improving-reproducibility-with-1-bromononane-d19
https://www.benchchem.com/product/b12399948#improving-reproducibility-with-1-bromononane-d19
https://www.benchchem.com/product/b12399948#improving-reproducibility-with-1-bromononane-d19
https://www.benchchem.com/product/b12399948#improving-reproducibility-with-1-bromononane-d19
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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